Cas no 1780344-72-0 (tert-Butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate
• CAS No: 1780344-72-0
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5742703
• PubChem ID: 83851111
• Update Time: 2025-06-09

tert-Butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl4-(aminomethyl)-2-ethylpiperidine-1-carboxylate
• EN300-1178498
• 1780344-72-0
• tert-Butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-5-11-8-10(9-14)6-7-15(11)12(16)17-13(2,3)4/h10-11H,5-9,14H2,1-4H3
• InChI Key： WIHMINITZZPBMJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN)CC1CC)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate

Introduction to Tert-Butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate (CAS No. 1780344-72-0)

Tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1780344-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of functional groups such as a tert-butyl group, an aminomethyl side chain, and an ethyl substituent at the 2-position of the piperidine ring imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The structure of tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate is meticulously designed to enhance its biological activity. The tert-butyl group at the 1-position of the piperidine ring contributes to steric hindrance, which can influence binding interactions with biological targets. Meanwhile, the aminomethyl group at the 4-position provides a site for further chemical modification, enabling the synthesis of more complex derivatives. The ethyl group at the 2-position further modulates the electronic and steric environment of the molecule, potentially affecting its metabolic stability and pharmacokinetic profile.

In recent years, there has been growing interest in piperidine derivatives due to their diverse biological activities. Piperidines are known to exhibit properties such as analgesic, antipsychotic, and anti-inflammatory effects, making them valuable scaffolds for drug development. Specifically, tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate has been investigated for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are critical in regulating mood, cognition, and movement, and dysregulation of their pathways is implicated in various neurological and psychiatric disorders.

One of the most compelling aspects of tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate is its versatility in drug design. The aminomethyl group serves as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or linkers that can enhance target specificity or improve pharmacokinetic properties. For instance, this compound could be used as a precursor in the synthesis of peptidomimetics or as an intermediate in the development of novel small-molecule drugs targeting specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate. These tools enable researchers to predict binding affinities, metabolic pathways, and potential side effects with high accuracy. By leveraging these technologies, scientists can optimize the structure of this compound to maximize its therapeutic potential while minimizing adverse effects. This approach aligns with the broader trend in drug discovery towards rational design and targeted therapy.

The pharmaceutical industry has been particularly interested in developing novel treatments for neurological disorders such as Parkinson's disease and depression. Piperidine derivatives like tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate have shown promise in preclinical studies as potential candidates for these conditions. For example, modifications to the piperidine core can lead to compounds that selectively inhibit monoamine oxidase (MAO) enzymes or interact with dopamine receptors. Such interactions could potentially restore neurotransmitter balance and alleviate symptoms associated with these disorders.

In addition to its applications in central nervous system (CNS) drug development, tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate may also find utility in other therapeutic areas. Its structural features make it amenable to further derivatization into compounds with anti-inflammatory or anticancer properties. Researchers are exploring its potential as a lead compound for designing molecules that can modulate immune responses or inhibit tumor growth. The versatility of this scaffold underscores its importance as a building block in medicinal chemistry.

The synthesis of tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization techniques. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have also been employed to improve efficiency and selectivity. The development of scalable synthetic protocols is crucial for transitioning promising candidates like this one from laboratory research to clinical trials.

As research continues to uncover new applications for tert-butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate, collaboration between academia and industry will be essential for translating these findings into tangible therapeutic benefits. Partnerships between chemists, biologists, and clinicians will facilitate rapid innovation and ensure that promising compounds like this one reach patients who need them most. The continued exploration of this compound represents an exciting frontier in pharmaceutical science.